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Compound of Interest

Compound Name: Sebacic dihydrazide

Cat. No.: B147458

An In-depth Review of the Physicochemical Properties, Synthesis, and Applications of
Decanedihydrazide as a Versatile Crosslinking Agent.

Introduction

Sebacic dihydrazide, systematically known as decanedihydrazide, is a linear aliphatic
dihydrazide that has garnered significant interest in the fields of polymer chemistry, materials
science, and increasingly, in biomedical applications such as drug delivery and tissue
engineering. Its bifunctional nature, characterized by two terminal hydrazide groups (-
CONHNHz2), allows it to act as a potent crosslinking agent, chain extender, and curing agent for
a variety of polymers. This technical guide provides a comprehensive overview of sebacic
dihydrazide, focusing on its core chemical data, experimental protocols for its synthesis and
application, and its functional mechanisms.

Core Chemical and Physical Data

Sebacic dihydrazide is a white crystalline powder.[1] Its identity is most precisely defined by
its CAS Registry Number and IUPAC name. It is important to note that while 925-83-7 is the
most commonly cited CAS number, the alternative number 125-83-7 is also frequently
referenced in commercial and technical literature.[2][3]

Table 1: Physicochemical Properties of Sebacic Dihydrazide
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Property Value Source(s)

IUPAC Name Decanedihydrazide [2]

CAS Number 925-83-7 (primary), 125-83-7 [2][4]

Molecular Formula C10H22N402 [4]

Molecular Weight 230.31 g/mol [4]

Appearance White to off-white crystalline o
powder

Melting Point 185-186 °C [415]

Boiling Point 515.3 °C at 760 mmHg [4115]

Density 1.082 g/cm3 [41[5]

Solubility

Practically insoluble in water [5]

Soluble in methanol [5]

Very soluble in N,N- 5]

Dimethylformamide (DMF)

Sparingly soluble in glacial 5]

acetic acid

Very slightly soluble in 5]

chloroform

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and application of sebacic

dihydrazide. The following sections provide cited and constructed protocols for its laboratory

preparation and its use as a hydrogel crosslinker.

Synthesis of Sebacic Dihydrazide
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The most common laboratory synthesis of sebacic dihydrazide involves the reaction of a
sebacic acid diester, such as dimethyl sebacate or diethyl sebacate, with hydrazine hydrate.
The reaction proceeds via nucleophilic acyl substitution, where the hydrazine displaces the
alcohol moieties of the ester.

Protocol: Synthesis from Diethyl Sebacate and Hydrazine Hydrate

This protocol is based on established methods for the synthesis of dihydrazides from diesters.

[6]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve diethyl sebacate (1 mole equivalent) in methanol or ethanol.

o Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (a molar excess,
typically 2.2 to 2.5 mole equivalents) dropwise. The reaction is exothermic, and the addition
rate should be controlled to maintain a gentle reflux.

o Reaction: After the addition is complete, heat the mixture to reflux and maintain for several
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

« |solation: Upon completion, cool the reaction mixture to room temperature. The sebacic
dihydrazide product, being insoluble in the alcohol solvent, will precipitate out as a white
solid.

 Purification: Collect the precipitate by vacuum filtration. Wash the solid with cold methanol or
ethanol to remove unreacted starting materials and byproducts.

e Drying: Dry the purified sebacic dihydrazide in a vacuum oven to yield the final product.
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Synthesis workflow for Sebacic Dihydrazide.

Application: Hydrogel Crosslinking for Drug Delivery

Sebacic dihydrazide is an effective crosslinker for biopolymers containing carbonyl groups
(aldehydes or ketones), such as oxidized polysaccharides (e.g., dialdehyde cellulose, oxidized
dextran) or certain functionalized proteins. The reaction between the hydrazide and
aldehyde/ketone forms a stable hydrazone bond. This is particularly useful for creating
biocompatible and biodegradable hydrogels for controlled drug release.

Protocol: Preparation of a Sebacic Dihydrazide-Crosslinked Chitosan Hydrogel

This protocol describes the general steps for creating a crosslinked hydrogel, a common
application in drug delivery research.[7][8]

o Chitosan Functionalization (Oxidation): Dissolve chitosan in an acidic solution (e.g., acetic
acid). Add an oxidizing agent (e.g., sodium periodate) to the solution to oxidize the vicinal
diols of the chitosan backbone into dialdehydes. The degree of oxidation can be controlled
by the amount of periodate used. Purify the resulting aldehyde-functionalized chitosan by
dialysis against deionized water.
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Hydrogel Precursor Solutions: Prepare a sterile aqueous solution of the oxidized chitosan. In
a separate sterile container, prepare a solution of sebacic dihydrazide in a biocompatible
solvent (e.g., a small amount of DMSO, then diluted with water, as it is poorly soluble in pure
water). The drug to be encapsulated can be dissolved in either of these precursor solutions,
depending on its solubility and stability.

Crosslinking and Gelation: Mix the two precursor solutions. The crosslinking reaction will
begin, forming hydrazone bonds between the chitosan's aldehyde groups and the
dihydrazide's hydrazide groups. Gelation time can be modulated by adjusting the
concentration of the reactants, pH, and temperature.

Drug Loading: For in-situ loading, the therapeutic agent is mixed into one of the precursor
solutions before crosslinking. For post-loading, the pre-formed hydrogel can be incubated in
a solution containing the drug, allowing it to diffuse into the hydrogel matrix.

Characterization: The resulting hydrogel should be characterized for its swelling behavior,
degradation rate, mechanical properties, and drug release profile.
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Chemical crosslinking mechanism via hydrazone bond formation.

Conclusion

Sebacic dihydrazide is a valuable and versatile molecule for researchers, scientists, and drug
development professionals. Its well-defined chemical properties, coupled with its ability to form
stable crosslinks under mild conditions, make it an ideal candidate for the development of
advanced polymer-based materials. From enhancing the mechanical properties of industrial
resins to forming the backbone of sophisticated drug delivery hydrogels, the applications of
sebacic dihydrazide continue to expand. The protocols and data presented in this guide offer
a foundational resource for harnessing the potential of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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